Cas no 893589-16-7 (N-(2-Fluorobenzyl)-1-heptanamine)
893589-16-7 structure
Product Name:N-(2-Fluorobenzyl)-1-heptanamine
CAS No:893589-16-7
MF:C14H22FN
MW:223.329587459564
CID:4718759
Update Time:2023-08-15
N-(2-Fluorobenzyl)-1-heptanamine Chemical and Physical Properties
Names and Identifiers
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- N-(2-FLUOROBENZYL)-1-HEPTANAMINE
- N-[(2-fluorophenyl)methyl]heptan-1-amine
- [(2-fluorophenyl)methyl](heptyl)amine
- N-(2-Fluorobenzyl)-1-heptanamine
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- Inchi: 1S/C14H22FN/c1-2-3-4-5-8-11-16-12-13-9-6-7-10-14(13)15/h6-7,9-10,16H,2-5,8,11-12H2,1H3
- InChI Key: ZISUBIHUNVLLBH-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1CNCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 161
- Topological Polar Surface Area: 12
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 289.3±15.0 °C at 760 mmHg
- Flash Point: 128.8±20.4 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N-(2-Fluorobenzyl)-1-heptanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2-Fluorobenzyl)-1-heptanamine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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